6,7-Dehydro Ethynyl Estradiol
6,7-Dehydro Ethynyl Estradiol
Brand Name:
Vulcanchem
CAS No.:
67703-68-8
VCID:
VC0124942
InChI:
InChI=1S/C20H22O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,4-7,12,16-18,21-22H,8-11H2,2H3/t16-,17-,18+,19+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)C=CC4=C3C=CC(=C4)O
Molecular Formula:
C20H22O2
Molecular Weight:
294.4 g/mol
6,7-Dehydro Ethynyl Estradiol
CAS No.: 67703-68-8
Reference Standards
VCID: VC0124942
Molecular Formula: C20H22O2
Molecular Weight: 294.4 g/mol
| CAS No. | 67703-68-8 |
|---|---|
| Product Name | 6,7-Dehydro Ethynyl Estradiol |
| Molecular Formula | C20H22O2 |
| Molecular Weight | 294.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C20H22O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,4-7,12,16-18,21-22H,8-11H2,2H3/t16-,17-,18+,19+,20+/m1/s1 |
| Standard InChIKey | CLXHHBFTRYNQBO-SLHNCBLASA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)C=CC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)C=CC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)C=CC4=C3C=CC(=C4)O |
| Synonyms | (17α)-19-Norpregna-1,3,5(10),6-tetraen-20-yne-3,17-diol; Ethinyl Estradiol Impurity I (EP) |
| PubChem Compound | 11208630 |
| Last Modified | Nov 11 2021 |
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